2-Benzylacrylic Acid
Cat. No. B027290
Key on ui cas rn:
5669-19-2
M. Wt: 162.18 g/mol
InChI Key: RYNDYESLUKWOEE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05416119
Procedure details
The ethyl α-methylenebenzenepropanoate of Step 8 (4.6 g, 24.3 mmol) was dissolved in methanol (12 mL) and then reacted with 2N potassium hydroxide (24 mL) solution. The mixture was stirred at room temperature for 4 hours and concentrated by evaporation. The residue was diluted with water and washed with ether. The aqueous layer was acidified to pH 2 with 1N HCl, and then extracted with ethyl acetate. The extracts were dried (MgSO4) and evaporated to give the title compound as colorless oil (2.8 g, 66% yield). 1H NMR: 300 MHz spectrum consistent with proposed structure.
Name
Yield
66%
Identifiers
|
REACTION_CXSMILES
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[CH2:1]=[C:2]([CH2:8][C:9]1[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=1)[C:3]([O:5]CC)=[O:4].[OH-].[K+]>CO>[CH2:1]=[C:2]([CH2:8][C:9]1[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=1)[C:3]([OH:5])=[O:4] |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
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4.6 g
|
|
Type
|
reactant
|
|
Smiles
|
C=C(C(=O)OCC)CC1=CC=CC=C1
|
|
Name
|
|
|
Quantity
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12 mL
|
|
Type
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solvent
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|
Smiles
|
CO
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Step Two
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Name
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|
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Quantity
|
24 mL
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|
Type
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reactant
|
|
Smiles
|
[OH-].[K+]
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
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The mixture was stirred at room temperature for 4 hours
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated by evaporation
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ADDITION
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Type
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ADDITION
|
|
Details
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The residue was diluted with water
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WASH
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Type
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WASH
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|
Details
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washed with ether
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
The extracts were dried (MgSO4)
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
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Outcomes
Product
Details
Reaction Time |
4 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C=C(C(=O)O)CC1=CC=CC=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.8 g | |
| YIELD: PERCENTYIELD | 66% | |
| YIELD: CALCULATEDPERCENTYIELD | 71% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
